Cas no 849669-20-1 (3,3-difluorocyclohexane-1-carboxylic acid)
849669-20-1 structure
Product Name:3,3-difluorocyclohexane-1-carboxylic acid
CAS No:849669-20-1
MF:C7H10F2O2
MW:164.149909496307
MDL:MFCD18910122
CID:2102609
PubChem ID:53752828
Update Time:2025-04-21
3,3-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 3,3-DIFLUOROCYCLOHEXANECARBOXYLATE
- 3,3-difluorocyclohexane-1-carboxylic acid
- 3,3-Difluorocyclohexanecarboxylic acid
- AB86299
- Z1222424911
- 849669-20-1
- ZIB66920
- 3,3-Difluorocyclohexanecarboxylicacid
- MFCD18910122
- KS-7923
- SCHEMBL4612651
- AB85984
- AKOS023202549
- SY117391
- 5,5-difluorocyclohexanecarboxylic acid
- P19167
- F9994-0662
- EN300-197209
- 833-422-6
-
- MDL： MFCD18910122
- Inchi： 1S/C7H10F2O2/c8-7(9)3-1-2-5(4-7)6(10)11/h5H,1-4H2,(H,10,11)
- InChI Key： GSVZSOJKYXYXAX-UHFFFAOYSA-N
- SMILES： FC1(CCCC(C(=O)O)C1)F
Computed Properties
- Exact Mass: 164.06488588g/mol
- Monoisotopic Mass: 164.06488588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 241.1±40.0 °C at 760 mmHg
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
3,3-difluorocyclohexane-1-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,3-difluorocyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D496520-5mg |
3,3-Difluorocyclohexanecarboxylic Acid |
849669-20-1 | 5mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D496520-10mg |
3,3-Difluorocyclohexanecarboxylic Acid |
849669-20-1 | 10mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D496520-50mg |
3,3-Difluorocyclohexanecarboxylic Acid |
849669-20-1 | 50mg |
$ 340.00 | 2022-06-05 | ||
| abcr | AB544061-250 mg |
3,3-Difluorocyclohexanecarboxylic acid; . |
849669-20-1 | 250MG |
€725.50 | 2022-03-01 | ||
| Chemenu | CM279390-1g |
3,3-Difluorocyclohexanecarboxylic acid |
849669-20-1 | 95% | 1g |
$466 | 2023-03-05 | |
| Chemenu | CM279390-5g |
3,3-Difluorocyclohexanecarboxylic acid |
849669-20-1 | 95% | 5g |
$1397 | 2023-03-05 | |
| Chemenu | CM279390-10g |
3,3-Difluorocyclohexanecarboxylic acid |
849669-20-1 | 95% | 10g |
$2328 | 2023-03-05 | |
| Chemenu | CM279390-25g |
3,3-Difluorocyclohexanecarboxylic acid |
849669-20-1 | 95% | 25g |
$4656 | 2023-03-05 | |
| abcr | AB544061-1 g |
3,3-Difluorocyclohexanecarboxylic acid; . |
849669-20-1 | 1g |
€702.60 | 2023-04-14 | ||
| Chemenu | CM279390-1g |
3,3-Difluorocyclohexanecarboxylic acid |
849669-20-1 | 95% | 1g |
$631 | 2021-06-15 |
3,3-difluorocyclohexane-1-carboxylic acid Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
849669-20-1 (3,3-difluorocyclohexane-1-carboxylic acid) Related Products
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